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The selection of a blowing agent is a critical parameter in the formulation of polyvinyl chloride
(PVC) foams, directly influencing the material's density, cellular structure, mechanical
properties, and overall performance. Azodicarbonamide (ADC) has long been a dominant
chemical blowing agent in the PVC industry due to its high gas yield and cost-effectiveness.
However, evolving regulatory landscapes and the demand for specific foam characteristics
have spurred the adoption of alternative agents. This guide provides an objective comparison
of Azodicarbonamide with other common blowing agents, supported by experimental data, to
aid in the selection of the most suitable agent for specific PVC foaming applications.

Executive Summary

Azodicarbonamide is an exothermic blowing agent that provides a high gas yield, making it
efficient for achieving low-density foams.[1][2] In contrast, endothermic blowing agents, such as
sodium bicarbonate, offer a more controlled decomposition, resulting in finer, more uniform cell
structures and a smoother surface finish.[1][3] Other alternatives like 4,4'-
Oxybis(benzenesulfonylhydrazide) (OBSH) are favored for applications requiring high
whiteness and low toxicity.[1] The choice of blowing agent significantly impacts the processing
parameters and final properties of the PVC foam.

Performance Comparison of Key Blowing Agents
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The following table summarizes the key performance characteristics of Azodicarbonamide and

its common alternatives in PVC foaming applications.

Azodicarbona

Sodium

4,4'-
Oxybis(benzen

p-
Toluenesulfon

Property . Bicarbonate .
mide (ADC) (SBC) esulfonylhydra yl hydrazide
zide) (OBSH) (TSH)
Type Exothermic Endothermic Exothermic Exothermic
190-215 (can be 150 (can be ]
. Higher
Decomposition lowered to 140- lowered to 100- -~
) ) ~160[4] decomposition
Temp. (°C) 160 with 140 with
) o temperature[1]
activators)[3][4] initiators)[4]
] Lower than
Gas Yield (ml/g) ~220-240[1] ~125[3] -
ADCJ[2]
Primary Gases Nz, CO, COz,
COz, H20[3][4] N2[4] N2
Evolved NHs[4][5]
Can be coarse, Fine, uniform Fine, uniform
Cell Structure ) -
less uniform cells[1][3] cells[1]
o Smoother
Surface Finish Good . Excellent -
surface finish[1]
] Low toxicity,
) ) Produces whiter o ] )
High gas yield, minimal Suitable for high-
] foam, less prone ] ]
cost-effective, discoloration, temperature
Key Advantages ) ) to cell collapse, ] i ]
wide processing ) suitable for food-  engineering
) environmentally )
window.[1][3][4] ) contact plastics.[1]
friendly.[3] o
applications.[1]
Exothermic High
reaction can be Lower gas yield, decomposition
o difficult to slower More expensive temperature may
Limitations o )
control, can decomposition. than ADC.[2] not be suitable
cause [3] for all PVC
discoloration. grades.
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Experimental Protocols

Thermal Decomposition Analysis: Thermogravimetric
Analysis (TGA) and Differential Scanning Calorimetry
(DSC)

Objective: To determine the decomposition temperature and thermal behavior (exothermic or

endothermic) of the blowing agents.

Methodology:

A small sample (5-10 mg) of the blowing agent is placed in an aluminum pan.

o The sample is heated in a TGA or DSC instrument at a controlled rate (e.g., 10°C/min) under
a nitrogen atmosphere.

o TGA: Measures the weight loss of the sample as a function of temperature, indicating the
onset and completion of decomposition.

o DSC: Measures the heat flow to or from the sample compared to a reference, identifying
exothermic (heat-releasing) or endothermic (heat-absorbing) decomposition peaks.[5][6]

PVC Plastisol Preparation and Foaming

Objective: To prepare PVC foam samples using different blowing agents for comparative
analysis of foam properties.

Methodology:

o APVC plastisol is formulated by mixing PVC resin, plasticizers, stabilizers, and other
additives in a high-shear mixer until a homogeneous paste is obtained.

e The selected blowing agent (e.g., Azodicarbonamide or Sodium Bicarbonate) is then
dispersed into the plastisol at a specified concentration (e.g., 2 parts per hundred of resin -

phr).

¢ The plastisol containing the blowing agent is cast into a mold of desired dimensions.
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e The mold is then placed in a preheated oven at a specific temperature (e.g., 180-200°C) for
a set duration to facilitate both the gelation of the PVC and the decomposition of the blowing
agent, leading to foam formation.[7]

Foam Density Measurement

Objective: To quantify the expansion efficiency of the blowing agent by measuring the density
of the resulting PVC foam.

Methodology:

e The dimensions (length, width, and thickness) of the prepared foam sample are measured
using calipers to calculate its volume.

e The mass of the foam sample is measured using an analytical balance.

e The foam density is calculated using the formula: Density = Mass / Volume.

Cellular Structure Analysis: Scanning Electron
Microscopy (SEM)

Objective: To visualize and characterize the cell structure of the PVC foam.
Methodology:
e Asmall section is carefully cut from the PVC foam sample.

e The sample is mounted on an SEM stub and sputter-coated with a conductive material (e.g.,
gold) to prevent charging.

e The sample is then observed under an SEM at various magnifications.

e The resulting micrographs are used to analyze the cell size, cell size distribution, and cell
wall thickness.[8]

Visualizing the Foaming Process and Logical
Relationships
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To better understand the processes and relationships discussed, the following diagrams are
provided.

PVC Foaming Workflow
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Caption: Experimental workflow for PVC foam production.

Azodicarbonamide (ADC)
Exothermic leads to Lower Density Foam
High Gas Yield > Potentially Coarser Cells
Cost-Effective

Sodium Bicarbonate (SBC)

Blowing Agent
Selection

Endothermic "
Lower Gas Yield results in
Controlled Decomposition

Finer, Uniform Cells
Smoother Surface
Higher Density Foam

Click to download full resolution via product page

Caption: Impact of blowing agent choice on foam properties.
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Thermal Decomposition of Azodicarbonamide
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Caption: Decomposition pathway of Azodicarbonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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